Cas no 37136-86-0 (4-(3-Bromopropoxy)benzonitrile)

• Product Name: 4-(3-Bromopropoxy)benzonitrile
• CAS No: 37136-86-0
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 1481601
• PubChem ID: 10879224
• Update Time: 2025-04-21

4-(3-Bromopropoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(3-bromopropoxy)-
• 1-bromo-3-(4-cyanophenoxy)propane
• 4-(3-bromopropoxy)benzonitrile
• EN300-74697
• A1-02217
• F8880-3259
• 37136-86-0
• G21115
• ZIUYNDUOFPXUOD-UHFFFAOYSA-N
• DA-06363
• SCHEMBL1428967
• AKOS009291505
• 4-(3-Bromo-propoxy)-benzonitrile
• 1-bromo-3-(4-cyanophenoxy)-propane
• 4-[(3-bromopropyl)oxy]benzonitrile
• 4-(3-Bromopropoxy)benzonitrile

• Inchi： 1S/C10H10BrNO/c11-6-1-7-13-10-4-2-9(8-12)3-5-10/h2-5H,1,6-7H2
• InChI Key： ZIUYNDUOFPXUOD-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 238.9946
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers